Cas no 609-99-4 (3,5-Dinitrosalicylic acid)

• Product Name: 3,5-Dinitrosalicylic acid
• CAS No: 609-99-4
• MF: C₇H₄N₂O₇
• MW: 228.1158618927
• MDL: MFCD00149501
• CID: 38815
• PubChem ID: 24893243
• Update Time: 2025-07-02

3,5-Dinitrosalicylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3,5-dinitrobenzoic acid
• 3,5-Dinitro-2-hydroxybenzoic acid
• 3,5-Dinitrosalicylic acid
• 3.5-Dinitrosalicyclicacid
• DNS
• 3,5-Dinitrosalicylate
• Benzoic acid, 2-hydroxy-3,5-dinitro-
• Salicylic acid, 3,5-dinitro-
• DNSA
• o-DNCP
• o-dinitrocarboxylphenol
• 3,5-dinitro-2-salicylic acid
• 3,5-Dinitro salicylic acid
• LWFUFLREGJMOIZ-UHFFFAOYSA-N
• 2-hydroxy-3,5-dinitro-benzoic acid
• 3,5-Dinitrosalicylic acid (lead salt) (dry) [Forbid
• 3,5-Dinitrosalicylicacid
• BRN 2220661
• MFCD00007104
• NSC181
• 2-Hydroxy-3,5-dinitrobenzoicacid
• 3,5-Dinitrosalicylic acid, used in colorimetric determination of reducing sugars
• FT-0614725
• NSC-181
• TCI-D 0850
• 3,5-DinitrosalicylsA currencyure
• BENZOIC ACID,3,5-DINITRO,2-HYDROXY
• Epitope ID:117712
• Oprea1_730607
• 2ACT5NW8HU
• C7H4N2O7
• EINECS 210-204-3
• D1134
• Salicylic acid,5-dinitro-
• 3,5-Dinitrosalicylic acid (lead salt) (dry)
• A23182
• 3,5-Dinitrosalicylic Acid 100 ng/ml in Water
• AKOS040744592
• AI3-15341
• SY014324
• W-105211
• UNII-2ACT5NW8HU
• AG-205/03640014
• SCHEMBL125292
• NS00022488
• AKOS001586271
• D0850
• CS-W010410
• InChI=1/C7H4N2O7/c10-6-4(7(11)12)1-3(8(13)14)2-5(6)9(15)16/h1-2,10H,(H,11,12
• DTXSID9060576
• 3,5-Dinitrosalicylic acid, p.a., 99%
• Q223030
• AC-7850
• NCGC00166042-01
• 609-99-4
• CHEBI:53648
• 3,5-dinitro-salicylic acid
• CHEMBL2260697
• 3,5-Dinitrosalicylic acid, 98%
• AS-15533
• 3,5-Dinitrosalicylic acid (lead salt) (dry) [Forbidden]
• NSC 181
• s12284
• 3,5-Dinitrosalicylate; 3,5-Dinitro-2-hydroxybenzoic acid
• 2Hydroxy3,5dinitrobenzoic acid
• 3,5Dinitro2hydroxybenzoic acid
• 3,5Dinitrosalicylate
• Salicylic acid, 3,5dinitro
• Benzoic acid, 2hydroxy3,5dinitro
• DTXCID0042909
• STK369406
• BBL000693

• MDL： MFCD00149501
• Inchi： 1S/C7H4N2O7/c10-6-4(7(11)12)1-3(8(13)14)2-5(6)9(15)16/h1-2,10H,(H,11,12)
• InChI Key： LWFUFLREGJMOIZ-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(=O)O)[N+](=O)[O-])[N+](=O)[O-]
• BRN： 2220661

Computed Properties

• Exact Mass: 228.00200
• Monoisotopic Mass: 228.00185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.3
• Topological Polar Surface Area: 149

Experimental Properties

• Color/Form: Not available
• Density: 1.7914 (rough estimate)
• Melting Point: 168-172 °C (lit.)
• Boiling Point: 369.91°C (rough estimate)
• Flash Point: 173.8 °C
• Refractive Index: 1.5300 (estimate)
• Solubility: H2O: soluble50mg/mL
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases, strong acids.
• PSA: 149.17000
• LogP: 1.95320
• Sensitiveness: Sensitive to heat and easy to absorb moisture
• Solubility: Not available

3,5-Dinitrosalicylic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H315,H335
• Warning Statement： P261
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22-37/38
• Safety Instruction： S22-S24/25
• RTECS：VO2965000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R37/38
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters